chlorotritylchloride

• IUPAC Name: 1-chloro-4-[chloro(diphenyl)methyl]benzene
• InChI: InChI=1S/C19H14Cl2/c20-18-13-11-17(12-14-18)19(21,15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14H
• InChI Key: LMSWYOHFMJDYAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C19H14Cl2
• Molecular Weight: 313.2 g/mol
• CAS No.: 27023-37-6

Description

Chlorotritylchloride, also known as 2-chlorotrityl chloride, is a versatile compound widely used in organic synthesis, particularly in solid-phase peptide synthesis. It is known for its ability to immobilize various functional groups, making it an essential reagent in the synthesis of complex molecules.

Scientific Research Applications

Chlorotritylchloride has numerous applications in scientific research:

Chemistry: It is extensively used in solid-phase peptide synthesis (SPPS) to immobilize carboxylic acids, alcohols, phenols, and amines.

Biology: In biological research, it aids in the synthesis of bioactive peptides and proteins.

Medicine: It is used in the development of pharmaceutical peptides, including therapeutic agents.

Industry: Industrial applications include large-scale peptide synthesis and the production of various chemical intermediates.

Safety and Hazards

While specific safety and hazard information for 1-Chloro-4-(chlorodiphenylmethyl)benzene is not available in the sources retrieved, general precautions for handling similar compounds include avoiding dust formation, avoiding breathing in mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.

Preparation Methods

Chlorotritylchloride can be synthesized through several methods. One common approach involves the reaction of trityl chloride with thionyl chloride in the presence of a catalyst. This reaction typically occurs under anhydrous conditions to prevent moisture from affecting the yield . Another method involves the chlorination of trityl alcohol using phosphorus pentachloride or oxalyl chloride . Industrial production methods often utilize large-scale reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Chlorotritylchloride undergoes various chemical reactions, including:

Substitution Reactions: It reacts with nucleophiles such as amines, alcohols, and phenols to form corresponding trityl derivatives.

Cleavage Reactions: The trityl group can be cleaved under acidic conditions, typically using trifluoroacetic acid (TFA) in dichloromethane (DCM) or other suitable solvents.

Activation Reactions: The resin form of this compound is activated using thionyl chloride before peptide assembly.

Common reagents used in these reactions include thionyl chloride, trifluoroacetic acid, and various nucleophiles. Major products formed include trityl-protected amines, alcohols, and phenols.

Mechanism of Action

Chlorotritylchloride exerts its effects through the formation of stable trityl derivatives. The trityl group acts as a protecting group, preventing unwanted reactions during synthesis. The mechanism involves the formation of a covalent bond between the trityl group and the functional group of interest, which can be cleaved under specific conditions to release the desired product .

Comparison with Similar Compounds

Chlorotritylchloride is often compared with other trityl-based compounds such as trityl chloride and trityl bromide. While all these compounds serve as protecting groups, this compound is unique due to its enhanced stability and reactivity under mild conditions . Similar compounds include:

• Trityl chloride
• Trityl bromide
• Trityl hydrazine

These compounds share similar applications but differ in their reactivity and stability profiles.